Cas no 42822-57-1 (Diethyl (4-aminophenyl)phosphonate)

• Product Name: Diethyl (4-aminophenyl)phosphonate
• CAS No: 42822-57-1
• MF: C₁₀H₁₆NO₃P
• MW: 229.212703704834
• MDL: MFCD00272195
• CID: 334957
• PubChem ID: 273213
• Update Time: 2025-05-20

Diethyl (4-aminophenyl)phosphonate Chemical and Physical Properties

Names and Identifiers

• Phosphonicacid, P-(4-aminophenyl)-, diethyl ester
• 4-diethoxyphosphorylaniline
• Diethyl (4-aminophenyl)phosphonate
• 4-Aminophenylphosphonsaeurediethylester
• amino-4 phenylphosphonate de diethyle
• diethyl 4-amino-1-phenylphosphonate
• DIETHYL(4-AMINOPHENYL)PHOSPHONATE
• diethyl 4-aminophenylphosphonate
• NSC118225
• Phosphonic acid, P-(4-aminophenyl)-, diethyl ester
• OIGQTUBEBRLSOX-UHFFFAOYSA-N
• OR10688
• AK154810
• 4-Aminophenylphosphonic acid diethyl ester
• AX8124800
• ST24046519
• (4-Amino-phenyl)-
• (4-Amino-phenyl)-phosphonic Acid Diethyl Ester
• Phosphonic
• CS-W004395
• A872813
• AS-61703
• MFCD00272195
• F14031
• 42822-57-1
• SCHEMBL2031067
• DTXSID10297808
• NSC-118225
• AKOS015962741

• MDL： MFCD00272195
• Inchi： 1S/C10H16NO3P/c1-3-13-15(12,14-4-2)10-7-5-9(11)6-8-10/h5-8H,3-4,11H2,1-2H3
• InChI Key： OIGQTUBEBRLSOX-UHFFFAOYSA-N
• SMILES： P(C1C=CC(=CC=1)N)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 229.08700
• Monoisotopic Mass: 229.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 61.6

Experimental Properties

• Density: 1.15
• Boiling Point: 341.6°C at 760 mmHg
• Flash Point: 160.4°C
• Refractive Index: 1.509
• PSA: 71.36000
• LogP: 2.74140
• Sensitiveness: Moisture Sensitive

Diethyl (4-aminophenyl)phosphonate Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on Diethyl (4-aminophenyl)phosphonate

Introduction to Diethyl (4-aminophenyl)phosphonate (CAS No. 42822-57-1)

Diethyl (4-aminophenyl)phosphonate, identified by its Chemical Abstracts Service Number (CAS No.) 42822-57-1, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of phosphonates, which are known for their diverse applications in medicinal chemistry, agrochemicals, and material science. The structural uniqueness of Diethyl (4-aminophenyl)phosphonate lies in its combination of an aromatic amine group and a phosphonate moiety, making it a versatile intermediate in synthetic chemistry.

The< strong>4-aminophenyl moiety in the compound's name is particularly noteworthy due to its potential role as a pharmacophore in drug design. Aminophenyl groups are frequently incorporated into pharmaceutical agents due to their ability to interact with biological targets such as enzymes and receptors. Recent studies have highlighted the importance of< strong>4-aminophenyl-containing compounds in the development of novel therapeutic agents, particularly those targeting neurological and inflammatory disorders.

In the realm of pharmaceutical research, Diethyl (4-aminophenyl)phosphonate has garnered attention for its potential applications in the synthesis of bioactive molecules. Phosphonates, in general, exhibit a wide range of biological activities, including antiviral, antibacterial, and anti-inflammatory properties. The presence of the< strong>4-aminophenyl group enhances its pharmacological profile by contributing to hydrogen bonding interactions and improving solubility in biological systems.

One of the most compelling aspects of Diethyl (4-aminophenyl)phosphonate is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel phosphonate-based drugs that exhibit improved efficacy and reduced toxicity compared to traditional treatments. For instance, studies have demonstrated that derivatives of< strong>Diethyl (4-aminophenyl)phosphonate can be effective in modulating enzyme activity associated with metabolic disorders.

The chemical properties of Diethyl (4-aminophenyl)phosphonate make it an attractive candidate for further exploration in medicinal chemistry. Its ability to undergo various chemical transformations allows for the creation of a diverse array of analogs with tailored biological activities. This flexibility is particularly valuable in drug discovery pipelines where rapid iteration and optimization are essential.

Recent advancements in computational chemistry have also contributed to the growing interest in< strong>Diethyl (4-aminophenyl)phosphonate. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a foundation for rational drug design. These computational approaches have enabled researchers to predict the binding affinity and pharmacokinetic properties of< strong>Diethyl (4-aminophenyl)phosphonate-based compounds before experimental validation.

In conclusion, Diethyl (4-aminophenyl)phosphonate(CAS No. 42822-57-1) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features, particularly the< strong>4-aminophenyl moiety, make it a valuable intermediate for synthesizing bioactive molecules. As our understanding of its chemical and biological properties continues to evolve, so too will its applications in the development of novel therapeutic agents.